N-[5,6,7,8-tetrahydro-5-(1H-imidazol-5-yl)-1-naphthalenyl]-Methanesulfonamide

• Molecular Formula: C14H17N3O2S
• Molecular Weight: 291.37 g/mol
• IUPAC Name: N-[5-(1H-imidazol-5-yl)-5,6,7,8-tetrahydronaphthalen-1-yl]methanesulfonamide
• InChI: InChI=1S/C14H17N3O2S/c1-20(18,19)17-13-7-3-4-10-11(13)5-2-6-12(10)14-8-15-9-16-14/h3-4,7-9,12,17H,2,5-6H2,1H3,(H,15,16)
• InChI Key: FTWWLMPVXHMPNP-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)NC1=CC=CC2=C1CCCC2C3=CN=CN3
• synonyms: A-204176; A204176; N-(5-(1H-imidazol-4-y1)-5,6,7,8-tetrahydro-1-naphthalenyl)methanesulfonamide

Description

This compound binds with significantly higher affinity to the alpha1A adrenoceptor compared to the alpha1B and alpha1D subtypes . It has been primarily investigated for its potential therapeutic applications in urogenital diseases, particularly urinary incontinence .

Preparation Methods

The synthesis of A-204176 involves several key steps:

Starting Material: The synthesis begins with the preparation of a methanesulfonamide derivative.

Intermediate Formation: This derivative is reacted with 4-iodo-N,N-dimethyl-1H-imidazole-1-sulfonamide and ethylmagnesium bromide in dichloromethane, followed by heating with diluted hydrochloric acid to form an intermediate compound.

Final Conversion: The intermediate is then debenzylated and reduced by hydrogenation over palladium on carbon in methanol to yield the final product, A-204176.

Industrial production methods for A-204176 would likely involve optimization of these synthetic routes to ensure high yield and purity, as well as scalability for large-scale manufacturing.

Chemical Reactions Analysis

A-204176 undergoes various chemical reactions, including:

Oxidation and Reduction: The compound can be oxidized or reduced under specific conditions, which may alter its pharmacological properties.

Substitution Reactions: A-204176 can participate in substitution reactions, particularly involving the imidazole and naphthalenyl groups.

Common Reagents and Conditions: Typical reagents used in these reactions include oxidizing agents like potassium permanganate and reducing agents such as sodium borohydride.

Major Products: The major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

A-204176 has been extensively studied for its scientific research applications, including:

Chemistry: As a selective alpha1A adrenoceptor agonist, A-204176 serves as a valuable tool for investigating the functional role of this receptor subtype in various biological processes.

Biology: The compound’s ability to modulate urethral tone makes it a potential candidate for studying urinary incontinence and other urogenital disorders.

Medicine: A-204176’s pharmacological properties have been explored for therapeutic applications in treating stress urinary incontinence, providing insights into its potential clinical use.

Industry: The compound’s selective agonist activity has implications for the development of new drugs targeting alpha1A adrenoceptors, which could lead to innovative treatments for various medical conditions.

Comparison with Similar Compounds

A-204176 is unique in its high selectivity for the alpha1A adrenoceptor compared to other similar compounds. Some similar compounds include:

Phenylpropanolamine: A non-selective alpha1 adrenoceptor agonist that increases urethral tone but with less selectivity compared to A-204176.

Tamsulosin: Another alpha1A adrenoceptor agonist used for treating benign prostatic hyperplasia, but with different pharmacokinetic properties.

Alfuzosin: An alpha1 adrenoceptor antagonist used for similar indications but with a different mechanism of action.

A-204176’s uniqueness lies in its higher affinity and selectivity for the alpha1A adrenoceptor, making it a valuable pharmacological tool for research and potential therapeutic applications .